3-Methyl-2-phenylpiperidine

• IUPAC Name: 3-methyl-2-phenylpiperidine
• InChI: InChI=1S/C12H17N/c1-10-6-5-9-13-12(10)11-7-3-2-4-8-11/h2-4,7-8,10,12-13H,5-6,9H2,1H3
• InChI Key: CMBKSSTVLPZMFL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCNC1C2=CC=CC=C2
• Molecular Formula: C12H17N
• DSSTOX Substance ID: DTXSID901005723
• Molecular Weight: 175.27 g/mol
• CAS RN: 85237-67-8

Description

3-Methyl-2-phenylpiperidine is an intermediate in the preparation of 3-aminopiperidine substance P antagonists. It belongs to the class of phenylpiperidines, which are chemical compounds with a phenyl moiety directly attached to piperidine.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The molecular formula of this compound is C12H17N. Its molecular weight is 169.2224. The structure is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Scientific Research Applications

Dopamine Receptor Research

• Research on 2-[(4-phenylpiperazin-1-yl)methyl]imidazoazines, including compounds related to 3-methyl-2-phenylpiperidine, highlighted their potential in dopamine receptor studies. These compounds, particularly 3c (PIP3EA), showed high affinities and selectivities for D4 dopamine receptors and indicated partial agonist effects. This finding is significant in the exploration of the dopamine system's role in neurological and psychiatric disorders (Enguehard-Gueiffier et al., 2006).

Alkaloid Synthesis

• δ-Amino β-keto esters, closely related to this compound, have been identified as valuable chiral building blocks for alkaloid synthesis. These esters are utilized in the enantioselective synthesis of 2-phenylpiperidine, demonstrating their significance in the production of complex organic compounds (Davis et al., 2000).

Chromatographic Analysis

• The development of a sensitive LC-MS/MS method for determining SCH 211803, which includes a compound structurally similar to this compound, in rat and monkey plasma. This method is crucial for supporting pre-clinical studies and underscores the importance of accurate measurement techniques in pharmaceutical research (Yang et al., 2004).

NMR Spectroscopy in Piperidines

• A study on 3-ethyl-4-hydroxy-4-phenylpiperidines, related to this compound, focused on their high-resolution NMR spectra. This research provided insights into the conformational analysis of piperidine derivatives, which is crucial for understanding their chemical behavior and potential pharmaceutical applications (Manimekalai et al., 2008).

Synthesis Methods

• Studies have explored various synthesis methods for piperidine derivatives, highlighting the versatility and importance of these compounds in pharmaceutical and chemical research. These methods include palladium-catalyzed C(sp3)-H arylation, which is a key technique for creating structurally diverse piperidine compounds (Millet & Baudoin, 2015).

Safety and Hazards

The safety data sheet for similar compounds indicates that they are flammable liquids and can be harmful if swallowed, toxic in contact with skin or if inhaled, and cause severe skin burns and eye damage.

Future Directions

The field of drug conjugates as drug delivery systems for the treatment of cancer continues to advance with the application of new technologies. Peptide-drug conjugates (PDCs) offer a number of benefits and provide a paradigm for rational PDC design.